Cas no 20583-78-2 (Ethyl 3-(3,4-dimethoxyphenyl)acrylate)

• Product Name: Ethyl 3-(3,4-dimethoxyphenyl)acrylate
• CAS No: 20583-78-2
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 910065
• PubChem ID: 2794876
• Update Time: 2025-07-18

Ethyl 3-(3,4-dimethoxyphenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3,4-dimethoxyphenyl)acrylate
• ethyl 3-(3,4-dimethoxyphenyl)prop-2-enoate
• ETHYL 3,4-DIMETHOXYCINNAMAT
• (E)-ethyl 3-(3,4-dimethoxyphenyl)acrylate
• 3,4-dimethoxy-trans-cinnamic acid ethyl ester
• 3,4-Dimethoxyzimtsaeure-ethylester
• ethyl (E)-3-(3,4-dimethoxyphenyl)acrylate
• ethyl (E)-3,4-dimethoxycinnamate
• ethyl 3,4-dimethoxy-cinnamate
• 24393-65-5
• CS-0298729
• MFCD00442775
• Ethyl-3-(3,4-dimethoxyphenyl)acrylate
• ethyl (E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• SUFLQJBENWTBOL-SOFGYWHQSA-N
• ETHYL (2E)-3-(3,4-DIMETHOXYPHENYL)PROP-2-ENOATE
• SCHEMBL8046247
• A879548
• 20583-78-2
• EN300-1453806
• 2-Propenoic acid, 3-(3,4-dimethoxyphenyl)-, ethyl ester
• AKOS016004406
• Ethyl 3,4-dimethoxycinnamate
• ethyl (E)-3-(34-dimethoxyphenyl)acrylate
• starbld0030801
• G78187

• MDL： MFCD00442775
• Inchi： 1S/C13H16O4/c1-4-17-13(14)8-6-10-5-7-11(15-2)12(9-10)16-3/h5-9H,4H2,1-3H3/b8-6+
• InChI Key： SUFLQJBENWTBOL-SOFGYWHQSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(=O)OCC)=C1)OC

Computed Properties

• Exact Mass: 236.10500
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.099
• Melting Point: 52 °C
• Boiling Point: 353.3 °C at 760 mmHg
• Flash Point: 353.3 °C at 760 mmHg
• Refractive Index: 1.531
• PSA: 44.76000
• LogP: 2.28010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on Ethyl 3-(3,4-dimethoxyphenyl)acrylate

Comprehensive Guide to Ethyl 3-(3,4-dimethoxyphenyl)acrylate (CAS No. 20583-78-2): Properties, Applications, and Innovations

Ethyl 3-(3,4-dimethoxyphenyl)acrylate (CAS No. 20583-78-2) is a versatile organic compound widely recognized for its role in pharmaceuticals, fragrances, and specialty chemicals. This ester derivative, featuring a 3,4-dimethoxyphenyl group, exhibits unique chemical properties that make it valuable in synthetic chemistry and industrial applications. Its molecular structure combines an acrylate backbone with ethoxy and methoxy functional groups, enabling reactivity in polymerization and condensation reactions.

In recent years, the demand for Ethyl 3-(3,4-dimethoxyphenyl)acrylate has surged due to its applications in green chemistry and sustainable synthesis. Researchers are exploring its potential as a bio-based intermediate, aligning with global trends toward eco-friendly materials. The compound’s compatibility with enzymatic catalysis and microwave-assisted synthesis has also garnered attention, addressing common search queries like "efficient synthesis methods for dimethoxyphenyl derivatives."

From a commercial perspective, CAS No. 20583-78-2 is often sought after for its use in flavor and fragrance formulations. Its cinnamate-like aroma profile makes it a popular choice for perfumes and food additives. Additionally, its role in UV-curable coatings and photoresists highlights its importance in advanced material science, a topic frequently searched in academic and industrial forums.

Quality control and analytical methods for Ethyl 3-(3,4-dimethoxyphenyl)acrylate are critical for ensuring consistency. Techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify purity, a subject often queried by quality assurance professionals. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling and commercialization.

Innovations in drug discovery have also spotlighted this compound. Its structural motif is found in bioactive molecules targeting oxidative stress and inflammatory pathways, resonating with trending health-related searches. Patent databases reveal its incorporation in prodrug designs, emphasizing its pharmaceutical relevance.

In summary, Ethyl 3-(3,4-dimethoxyphenyl)acrylate (CAS No. 20583-78-2) bridges multiple disciplines, from organic synthesis to material science. Its adaptability to emerging technologies and alignment with sustainability goals ensure its continued prominence in research and industry.